N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C20H15N3O4S/c1-27-16-10-14(23(25)26)11-17-19(16)22-20(28-17)21-18(24)9-13-7-4-6-12-5-2-3-8-15(12)13/h2-8,10-11H,9H2,1H3,(H,21,22,24)
• InChI Key: GCFAOUUZNOHRPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC(=C1)[N+](=O)[O-])SC(=N2)NC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H15N3O4S
• Molecular Weight: 393.4 g/mol

Description

N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)-2-(naphthalen-1-yl)acetamide, also known as MNBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MNBA is a heterocyclic compound that belongs to the class of thiazole derivatives.

Scientific Research Applications

Anti-Parkinson's Activity

One study focuses on the synthesis of novel 2-(naphthalen-1-yl)-N-[2-substituted (4-oxothiazolidin-3-yl)] acetamide derivatives and their screening for anti-Parkinson's activity. The research found that certain thiazolidinone derivatives exhibited significant anti-Parkinson's activity in an animal model, suggesting potential for therapeutic application in treating Parkinson's disease (Gomathy, Antony, Elango, Singh, & Gowramma, 2012).

Photophysical Characterization for OLEDs

Another application involves the synthesis and photophysical characterization of organotin compounds derived from Schiff bases for use in organic light-emitting diodes (OLEDs). This study provided insights into the potential use of these compounds in the development of OLED technology, highlighting their electroluminescence properties (García-López et al., 2014).

Anti-HIV Drugs

Research on the molecular properties of acetamide derivatives as anti-HIV drugs has also been conducted. A study using density functional theory (DFT) explored the local reactivity of these compounds, suggesting that certain acetamide derivatives have potent anti-HIV properties, offering a basis for further development of anti-HIV medications (Oftadeh, Mahani, & Hamadanian, 2013).

Antimicrobial and Anti-inflammatory Activities

Another area of research includes the synthesis of acetamido pyrrolyl azoles and their evaluation for antimicrobial and anti-inflammatory activities. This study revealed that certain nitro and methoxy substituted acetamido derivatives showed promising antibacterial and anti-inflammatory properties (Sowmya et al., 2017).